B612518 TFX-Jelfa CAS No. 78310-77-7

TFX-Jelfa

Cat. No.: B612518
CAS No.: 78310-77-7
Attention: For research use only. Not for human or veterinary use.
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Description

Thymus Factor X (TFX-Jelfa) is a water-soluble extract derived from the thymus glands of juvenile calves. It acts as a natural stimulant of lymphocyte function, enhancing immune responses by modulating T-cell activity and promoting cytokine production . This compound is primarily utilized in research settings for studying immune system disorders, immunodeficiency syndromes, and autoimmune conditions. Its biological activity is attributed to a mixture of low-molecular-weight peptides and proteins, with a purity of ≥98% and stability maintained at -20°C for long-term storage .

Preparation Methods

Synthetic Routes and Reaction Conditions

Thymus factor X is primarily obtained through the extraction of thymic tissues from juvenile calves. The process involves homogenizing the thymic tissues in an aqueous solution, followed by filtration and purification steps to isolate the active components . The extract is then lyophilized to obtain a stable powder form.

Industrial Production Methods

In an industrial setting, the production of Thymus factor X involves large-scale extraction and purification processes. The thymic tissues are sourced from juvenile calves, and the extraction is carried out using water as the solvent. The extract is then subjected to various purification techniques, including filtration, centrifugation, and chromatography, to ensure high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

Thymus factor X undergoes various biochemical reactions, primarily involving interactions with immune cells. These reactions include:

    Oxidation: Thymus factor X can undergo oxidation reactions, which may affect its stability and activity.

    Reduction: Reduction reactions can also occur, potentially altering the compound’s structure and function.

    Substitution: Thymus factor X can participate in substitution reactions, where functional groups are replaced by other groups, impacting its biological activity.

Common Reagents and Conditions

The reactions involving Thymus factor X typically occur under physiological conditions, such as in the presence of enzymes and other biological molecules. Common reagents used in these reactions include oxidizing and reducing agents, as well as various buffers to maintain the appropriate pH and ionic strength .

Major Products Formed

The major products formed from the reactions of Thymus factor X are typically modified versions of the original compound, with changes in functional groups or oxidation states. These modifications can influence the compound’s biological activity and stability .

Comparison with Similar Compounds

Structural and Functional Analogues

TFX-Jelfa belongs to a class of thymic extracts and synthetic peptides designed to modulate immune function. Below is a comparative analysis with key analogues:

Table 1: Key Properties of this compound and Comparable Compounds

Compound Source/Composition Purity Primary Mechanism Clinical/Research Use
This compound Calf thymus water extract ≥98% Lymphocyte stimulation, T-cell activation Immune research, preclinical studies
Thymopentin Acetate Synthetic pentapeptide (Arg-Lys-Asp-Val-Tyr) ≥99% Binds to CD4+ T-cells, enhances IL-2 production Type 2 diabetes, autoimmune therapies
Thymosin α1 Synthetic 28-amino-acid peptide ≥95% Activates dendritic cells, TLR signaling Hepatitis B/C, COVID-19 adjunct therapy
Thiazinamium Chloride Synthetic thiazine derivative 97.44% Inhibits thromboxane B2 (IC₅₀: 0.2 µM), anticholinergic Allergy, inflammation models

Key Findings :

  • Natural vs. Synthetic Origin : this compound’s natural composition provides a broad-spectrum immune modulation, whereas synthetic peptides like Thymopentin target specific receptors (e.g., CD4+) .
  • Mechanistic Differences : Thiazinamium Chloride diverges functionally, focusing on thromboxane inhibition rather than lymphocyte activation .

Properties

CAS No.

78310-77-7

Synonyms

TFX-Jelfa

Origin of Product

United States

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